Cas no 860610-95-3 (7-(4-Chlorophenyl)-2-cyclohexyl1,2,4triazolo1,5-apyridine-8-carbonitrile)
7-(4-Chlorophenyl)-2-cyclohexyl1,2,4triazolo1,5-apyridine-8-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 7-(4-Chlorophenyl)-2-cyclohexyl1,2,4triazolo1,5-apyridine-8-carbonitrile
-
7-(4-Chlorophenyl)-2-cyclohexyl1,2,4triazolo1,5-apyridine-8-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C143215-0.5mg |
7-(4-Chlorophenyl)-2-cyclohexyl[1,2,4]triazolo[1,5-a]pyridine-8-carbonitrile |
860610-95-3 | 0.5mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C143215-1mg |
7-(4-Chlorophenyl)-2-cyclohexyl[1,2,4]triazolo[1,5-a]pyridine-8-carbonitrile |
860610-95-3 | 1mg |
$ 80.00 | 2022-06-06 | ||
| TRC | C143215-2.5mg |
7-(4-Chlorophenyl)-2-cyclohexyl[1,2,4]triazolo[1,5-a]pyridine-8-carbonitrile |
860610-95-3 | 2.5mg |
$ 155.00 | 2022-06-06 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00891099-1g |
7-(4-Chlorophenyl)-2-cyclohexyl-[1,2,4]triazolo[1,5-a]pyridine-8-carbonitrile |
860610-95-3 | 90% | 1g |
¥2394.0 | 2024-04-18 | |
| A2B Chem LLC | AI72165-1mg |
7-(4-chlorophenyl)-2-cyclohexyl-[1,2,4]triazolo[1,5-a]pyridine-8-carbonitrile |
860610-95-3 | >90% | 1mg |
$201.00 | 2024-04-19 | |
| A2B Chem LLC | AI72165-5mg |
7-(4-chlorophenyl)-2-cyclohexyl-[1,2,4]triazolo[1,5-a]pyridine-8-carbonitrile |
860610-95-3 | >90% | 5mg |
$214.00 | 2024-04-19 | |
| A2B Chem LLC | AI72165-10mg |
7-(4-chlorophenyl)-2-cyclohexyl-[1,2,4]triazolo[1,5-a]pyridine-8-carbonitrile |
860610-95-3 | >90% | 10mg |
$240.00 | 2024-04-19 | |
| A2B Chem LLC | AI72165-500mg |
7-(4-chlorophenyl)-2-cyclohexyl-[1,2,4]triazolo[1,5-a]pyridine-8-carbonitrile |
860610-95-3 | >90% | 500mg |
$720.00 | 2024-04-19 |
7-(4-Chlorophenyl)-2-cyclohexyl1,2,4triazolo1,5-apyridine-8-carbonitrile Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on 7-(4-Chlorophenyl)-2-cyclohexyl1,2,4triazolo1,5-apyridine-8-carbonitrile
Comprehensive Overview of 7-(4-Chlorophenyl)-2-cyclohexyl-1,2,4-triazolo[1,5-a]pyridine-8-carbonitrile (CAS No. 860610-95-3)
The compound 7-(4-Chlorophenyl)-2-cyclohexyl-1,2,4-triazolo[1,5-a]pyridine-8-carbonitrile (CAS No. 860610-95-3) is a highly specialized heterocyclic molecule that has garnered significant attention in the field of medicinal chemistry and organic synthesis. Its unique structural features, including the triazolo[1,5-a]pyridine core and the 4-chlorophenyl substituent, make it a valuable scaffold for researchers exploring novel bioactive compounds. This article delves into the properties, applications, and recent advancements related to this compound, while addressing common queries and trends in scientific literature.
One of the most frequently searched topics in modern chemistry is the role of heterocyclic compounds in drug discovery. The 1,2,4-triazolo[1,5-a]pyridine moiety, present in this molecule, is known for its diverse pharmacological activities, including antimicrobial, anticancer, and anti-inflammatory effects. Researchers are particularly interested in how modifications to the cyclohexyl or carbonitrile groups can influence the compound's bioactivity. Recent studies have highlighted its potential as a kinase inhibitor, a hot topic in targeted cancer therapy, which aligns with the growing demand for precision medicine solutions.
From a synthetic chemistry perspective, the preparation of 7-(4-Chlorophenyl)-2-cyclohexyl-1,2,4-triazolo[1,5-a]pyridine-8-carbonitrile involves multi-step reactions, often starting from readily available precursors like 2-aminopyridines and chlorophenylacetonitriles. The incorporation of the carbonitrile group is a strategic choice, as it enhances the compound's reactivity and provides a handle for further derivatization. This aligns with the broader trend of "click chemistry" and modular synthesis, which are highly searched topics in academic and industrial research circles.
Another area of interest is the compound's physicochemical properties. The presence of both hydrophobic (cyclohexyl and chlorophenyl) and polar (triazole and carbonitrile) groups gives it a balanced solubility profile, making it suitable for formulation studies. This is particularly relevant given the increasing focus on drug delivery systems and bioavailability enhancement—a trending topic in pharmaceutical sciences.
Environmental and regulatory considerations are also frequently searched in relation to specialized chemicals like CAS No. 860610-95-3. While this compound is not classified as hazardous under current guidelines, its handling requires standard laboratory precautions. The scientific community is increasingly interested in green chemistry approaches to synthesize such molecules, reducing waste and energy consumption—a trend reflected in the rise of searches for "sustainable synthesis" and "green pharmaceuticals."
In conclusion, 7-(4-Chlorophenyl)-2-cyclohexyl-1,2,4-triazolo[1,5-a]pyridine-8-carbonitrile represents a fascinating case study in modern chemical research. Its structural complexity, potential applications, and relevance to current scientific trends make it a compound worth watching in the coming years. As research continues to uncover its full potential, this molecule may well find its place in the next generation of therapeutic agents or functional materials.
860610-95-3 (7-(4-Chlorophenyl)-2-cyclohexyl1,2,4triazolo1,5-apyridine-8-carbonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)